Cas no 188710-74-9 (5-amino-1-methyl-2-phenyl-1H-Imidazole-4-carboxaldehyde)

5-amino-1-methyl-2-phenyl-1H-Imidazole-4-carboxaldehyde structure
188710-74-9 structure
Product Name:5-amino-1-methyl-2-phenyl-1H-Imidazole-4-carboxaldehyde
CAS No:188710-74-9
MF:C11H11N3O
MW:201.224541902542
CID:1108282
PubChem ID:10726751
Update Time:2025-04-20

5-amino-1-methyl-2-phenyl-1H-Imidazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-methyl-2-phenyl-1H-Imidazole-4-carboxaldehyde
    • 5-amino-1-methyl-2-phenylimidazole-4-carbaldehyde
    • 5-Amino-1-methyl-2-phenyl-1H-imidazole-4-carbaldehyde
    • 1H-Imidazole-4-carboxaldehyde, 5-amino-1-methyl-2-phenyl-
    • DTXSID40443997
    • 188710-74-9
    • Inchi: 1S/C11H11N3O/c1-14-10(12)9(7-15)13-11(14)8-5-3-2-4-6-8/h2-7H,12H2,1H3
    • InChI Key: OBTPPIVYVAKEDH-UHFFFAOYSA-N
    • SMILES: O=CC1=C(N)N(C)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 60.91
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